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Compound of Interest

Compound Name: Amberlyst(R) 15

CAS No.: 39389-20-3

Cat. No.: B1265955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst that has established itself

as a versatile and robust tool in the field of heterogeneous catalysis. Its unique combination of

high acidity, thermal stability, and porous structure makes it an ideal candidate for a wide range

of organic transformations, offering significant advantages over traditional homogeneous

catalysts. This technical guide provides an in-depth overview of the core characteristics of

Amberlyst® 15, detailed experimental protocols for its characterization and use, and a

summary of its key applications in catalysis.

Core Characteristics of Amberlyst® 15
Amberlyst® 15 is a sulfonic acid-functionalized styrene-divinylbenzene copolymer.[1] Its

catalytic activity stems from the presence of strongly acidic sulfonic acid groups, while its

macroreticular structure provides high surface area and porosity, facilitating access of reactants

to the active sites.[2][3]
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The key physical and chemical properties of Amberlyst® 15 are summarized in the table below,

providing a quantitative overview of its characteristics. These properties can vary slightly

between different grades and batches.

Property Value References

Matrix
Styrene-divinylbenzene

(macroreticular)
[1]

Functional Group Sulfonic acid [2]

Physical Form Opaque spherical beads [2]

Ionic Form as Shipped H+ [2]

Concentration of Acid Sites ≥ 4.70 eq/kg (dry) [2][4]

Surface Area (BET) 45 - 53 m²/g [2][5]

Average Pore Diameter 200 - 300 Å [2][3]

Total Pore Volume ~0.40 cc/g [2][3]

Moisture Content (as shipped) ≤ 1.6% (dry form) [1]

Maximum Operating

Temperature
120 °C [1][2]

Particle Size 300 - 1200 µm [5]

Experimental Protocols
Accurate characterization of Amberlyst® 15 is crucial for its effective application in catalysis.

The following sections detail the standard experimental protocols for determining its key

properties.

Determination of Acid Capacity (Titration)
The acid capacity, or total acidity, of Amberlyst® 15 is a measure of the number of active

sulfonic acid sites per unit mass of the catalyst. A common and reliable method for its

determination is acid-base titration.
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Methodology:

Sample Preparation: Accurately weigh approximately 0.5 g of the dry Amberlyst® 15 resin

into a beaker.

Ion Exchange: Add 10 mL of a 1 M sodium chloride (NaCl) solution to the beaker and stir the

mixture for at least 1 minute. This step facilitates the exchange of protons (H+) from the

sulfonic acid groups with sodium ions (Na+) from the solution, releasing H+ ions into the

solution.[6]

Dilution: Add approximately 100 mL of deionized water to the beaker to ensure the electrode

of the pH meter or the tip of the burette is fully submerged during titration.

Titration: Titrate the liberated protons with a standardized 0.1 M sodium hydroxide (NaOH)

solution.[6] The endpoint can be determined potentiometrically using a pH meter (the

equivalence point is the point of inflection in the titration curve) or with a suitable indicator

like phenolphthalein.

Calculation: The acid capacity is calculated using the following formula:

Acid Capacity (eq/kg) = (V × M) / W

Where:

V = Volume of NaOH solution used for titration (L)

M = Molarity of the NaOH solution (mol/L)

W = Weight of the dry Amberlyst® 15 sample (kg)

Surface Area and Pore Size Analysis (BET Method)
The Brunauer-Emmett-Teller (BET) method is a widely used technique for determining the

specific surface area, pore volume, and pore size distribution of porous materials like

Amberlyst® 15.
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Sample Degassing: Accurately weigh a sample of Amberlyst® 15 and place it in a sample

tube. The sample must be degassed under vacuum at an elevated temperature (typically

around 110-120 °C for several hours) to remove any adsorbed moisture and other volatile

impurities from the surface.[1][7]

Adsorption Measurement: The sample tube is then cooled to cryogenic temperature (77 K)

using liquid nitrogen. Nitrogen gas is incrementally introduced into the sample tube, and the

amount of gas adsorbed onto the catalyst surface is measured at various relative pressures.

[1][7]

Data Analysis: The BET equation is applied to the adsorption data to calculate the specific

surface area.[7] By analyzing the complete adsorption-desorption isotherm, the pore volume

and pore size distribution can be determined using methods like the Barrett-Joyner-Halenda

(BJH) analysis.[8]

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)
Thermogravimetric analysis (TGA) is used to evaluate the thermal stability of Amberlyst® 15 by

monitoring its weight change as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample of Amberlyst® 15 is placed in a

TGA sample pan.

TGA Measurement: The sample is heated in a controlled atmosphere (typically an inert gas

like nitrogen) at a constant heating rate (e.g., 10 °C/min).[9][10]

Data Analysis: The TGA instrument records the weight of the sample as a function of

temperature. The resulting TGA curve shows the temperatures at which weight loss occurs,

indicating the onset of thermal degradation.[9] For polystyrene-based resins, significant

degradation typically begins above 200 °C.[11]
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One of the key advantages of heterogeneous catalysts like Amberlyst® 15 is their reusability.

After a reaction, the catalyst can be recovered and regenerated for subsequent use.

Methodology:

Recovery: After the reaction, the Amberlyst® 15 beads are separated from the reaction

mixture by simple filtration.

Washing: The recovered catalyst is washed with a suitable solvent to remove any adsorbed

reactants, products, and byproducts. The choice of solvent depends on the reaction medium

used. Common washing solvents include methanol, ethanol, or acetone.

Acid Treatment (Optional but Recommended): To ensure the complete regeneration of the

acidic sites, the washed resin can be treated with a dilute acid solution (e.g., 1 M HCl)

followed by thorough washing with deionized water until the washings are neutral.[12]

Drying: The regenerated catalyst is then dried in an oven at a temperature below its

maximum operating temperature (e.g., 80-100 °C) until a constant weight is achieved.

Leaching Test
Assessing the stability of the catalyst and ensuring minimal leaching of the active sulfonic acid

groups into the reaction medium is crucial, especially in pharmaceutical and fine chemical

applications.

Methodology:

Catalyst Treatment: A known amount of fresh or regenerated Amberlyst® 15 is added to the

solvent that will be used in the reaction.

Leaching Conditions: The mixture is stirred at the intended reaction temperature for a

specific period (e.g., 24 hours).

Separation: The catalyst is filtered off from the solvent.

Analysis of the Filtrate: The filtrate is then analyzed for the presence of leached sulfonic acid.

This can be done by titrating the filtrate with a standardized base or by using analytical

techniques such as High-Performance Liquid Chromatography (HPLC) or Inductively
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Coupled Plasma (ICP) spectroscopy to detect sulfur. A simple "hot filtration test" can also be

indicative: if the reaction proceeds after filtering the catalyst at an intermediate conversion, it

suggests leaching of active species.[13]

Key Catalytic Applications and Mechanisms
Amberlyst® 15 is a highly effective catalyst for a variety of acid-catalyzed reactions. Its

applications span from bulk chemical production to fine chemical synthesis.[3][14]

Esterification
Amberlyst® 15 is widely used to catalyze the esterification of carboxylic acids with alcohols

(Fischer esterification).[3] This reaction is of great importance in the production of various

esters used as solvents, plasticizers, and fragrances.

Reaction Workflow:

Carboxylic Acid +
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Reaction Mixture
(Heating & Stirring)
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(H+ form)
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Liquid Phase
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Recycled
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Caption: Workflow for Esterification using Amberlyst® 15.

Mechanism of Fischer Esterification:

The reaction proceeds through a series of equilibrium steps:[4][5][15]

Protonation of the Carbonyl Oxygen: The carboxylic acid is protonated by the sulfonic acid

group of Amberlyst® 15, which increases the electrophilicity of the carbonyl carbon.
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Nucleophilic Attack by the Alcohol: The alcohol molecule acts as a nucleophile and attacks

the activated carbonyl carbon, forming a tetrahedral intermediate.

Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

Elimination of Water: A molecule of water is eliminated, forming a protonated ester.

Deprotonation: The protonated ester is deprotonated by the conjugate base of the catalyst,

regenerating the active site and yielding the final ester product.
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Fischer Esterification Catalytic Cycle
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Caption: Simplified mechanism of Fischer Esterification.
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Friedel-Crafts Alkylation
Amberlyst® 15 is an effective catalyst for the Friedel-Crafts alkylation of aromatic compounds

with alkenes or alcohols, providing a greener alternative to traditional Lewis acid catalysts like

AlCl₃.[16]

Mechanism of Friedel-Crafts Alkylation with an Alkene:

The reaction follows an electrophilic aromatic substitution mechanism:[2][17][18]

Formation of a Carbocation: The alkene is protonated by the sulfonic acid group of

Amberlyst® 15 to form a carbocation.

Electrophilic Attack: The aromatic ring acts as a nucleophile and attacks the carbocation,

forming a resonance-stabilized carbocation intermediate (a sigma complex or arenium ion).

Deprotonation: A proton is eliminated from the sigma complex, restoring the aromaticity of

the ring and regenerating the catalyst's active site.
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Friedel-Crafts Alkylation Catalytic Cycle
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Caption: Simplified mechanism of Friedel-Crafts Alkylation.
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Conclusion
Amberlyst® 15 stands out as a highly efficient and versatile heterogeneous acid catalyst with a

broad spectrum of applications in organic synthesis. Its well-defined structure, high acidity, and

operational stability, coupled with its ease of separation and reusability, make it an

environmentally benign and economically attractive alternative to conventional homogeneous

catalysts. The detailed understanding of its core characteristics and the application of

standardized experimental protocols are essential for harnessing its full potential in research,

development, and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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